Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate

• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: ethyl 2-[4-(5-carbamoyl-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidin-4-yl)-2-methoxyphenoxy]acetate
• InChI: InChI=1S/C17H21N3O5S/c1-4-24-13(21)8-25-11-6-5-10(7-12(11)23-3)15-14(16(18)22)9(2)19-17(26)20-15/h5-7,15H,4,8H2,1-3H3,(H2,18,22)(H2,19,20,26)
• InChI Key: MQWWBCQNWWOZJI-UHFFFAOYSA-N
• SMILES: CCOC(=O)COC1=C(C=C(C=C1)C2C(=C(NC(=S)N2)C)C(=O)N)OC

Description

Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate, also known as ETMPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate is not fully understood, but it is believed to act through multiple pathways. In cancer cells, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been shown to induce apoptosis (programmed cell death) by inhibiting the activity of the enzyme topoisomerase II. Additionally, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines. In materials science, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate acts as a ligand for the synthesis of MOFs, which have high surface area and tunable properties.
Biochemical and Physiological Effects:
Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been shown to have various biochemical and physiological effects. In cancer cells, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been shown to inhibit cell proliferation and induce apoptosis. Additionally, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various diseases. In materials science, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been shown to act as a building block for the synthesis of MOFs, which have high surface area and tunable properties.

Advantages and Limitations for Lab Experiments

Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has several advantages for lab experiments, including its high yield using various synthesis methods and its potential applications in various fields. However, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate also has some limitations, including its low solubility in water and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate. In medicinal chemistry, further studies are needed to determine the efficacy and toxicity of Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate as an anti-cancer and anti-inflammatory agent. Additionally, further studies are needed to determine the mechanism of action of Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate in cancer cells and the potential for drug resistance. In materials science, further studies are needed to optimize the synthesis of MOFs using Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate as a building block and to determine the potential applications of these MOFs in gas storage and separation. In nanotechnology, further studies are needed to determine the potential applications of Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate as a building block for the synthesis of nanoparticles with tunable properties.

Synthesis Methods

Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate can be synthesized using various methods, including the condensation reaction between 4-hydroxy-2-methoxyphenylacetic acid and 5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl chloride. Another method involves the reaction between 4-hydroxy-2-methoxyphenylacetic acid and 5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-ylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The yield of Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate using these methods ranges from 50-70%.

Scientific Research Applications

Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. In medicinal chemistry, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of various cancer cell lines. Additionally, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. In materials science, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been studied for its potential as a precursor for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. In nanotechnology, Ethyl [4-(5-carbamoyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetate has been studied for its potential as a building block for the synthesis of nanoparticles.